N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C17H14ClN3O2S2/c18-11-2-3-13-14(7-11)25-17(20-13)21-16(22)10-1-4-15(19-8-10)23-12-5-6-24-9-12/h1-4,7-8,12H,5-6,9H2,(H,20,21,22)
• InChI Key: PRYFUAPKVYBIHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=NC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C17H14ClN3O2S2
• Molecular Weight: 391.9 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has shown promising results in various studies, and its unique chemical structure has made it a subject of interest for many researchers.

Scientific Research Applications

N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide has shown potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also shown potential as an anti-inflammatory agent, and its use in the treatment of inflammatory diseases is being explored.

Mechanism of Action

The mechanism of action of N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is not fully understood, but studies have suggested that it works by inhibiting various signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of the AKT and mTOR pathways, which are involved in the regulation of cell growth and survival. N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide can induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. This compound has also been shown to have antitumor activity and can inhibit the growth of various cancer cell lines. N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide in lab experiments is its potential applications in cancer research and inflammation. This compound has shown promising results in various studies and can be used as a tool for the development of new therapies for cancer and inflammatory diseases. However, one of the limitations of using this compound is its potential toxicity, and further studies are needed to determine its safety profile.

Future Directions

There are several future directions for the research of N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide. One of the significant directions is the development of new therapies for cancer and inflammatory diseases. Further studies are needed to determine the safety and efficacy of this compound in preclinical and clinical trials. Another direction is the exploration of the potential applications of this compound in other fields of research, such as neurodegenerative diseases and infectious diseases. The development of new synthetic methods for the production of N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is also an area of future research.

Synthesis Methods

The synthesis of N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a multi-step process that involves the use of various reagents and solvents. The synthesis starts with the reaction of 6-chlorobenzo[d]thiazole-2-amine with 3-bromopyridine-2-carboxylic acid to form 6-chlorobenzo[d]thiazol-2-yl)-6-pyridin-2-yl nicotinamide. This intermediate is then reacted with tetrahydrothiophene-3-carbaldehyde in the presence of sodium triacetoxyborohydride to form the final product, N-(6-chlorobenzo[d]thiazol-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide.